Hexylamine

Specification

• CAS No.: 111-26-2
• Molecular Formula: C6H15N; CH3(CH2)5NH2; C6H15N
• Molecular Weight: 101.19 g/mol
• IUPAC Name: hexan-1-amine
• Standard InChI: InChI=1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3
• Standard InChI Key: BMVXCPBXGZKUPN-UHFFFAOYSA-N
• SMILES: CCCCCCN
• Canonical SMILES: CCCCCCN
• Boiling Point: 132.8 °C; 132 °C; 131-132 °C
• Colorform: Water-white liquid; Colorless liquid
• Flash Point: 85 °F (NFPA, 2010); 85 °F (29 °C) (Open cup); 27 °C (81 °F) (Closed cup); 29 °C o.c.
• Melting Point: -22.9 °C; -21 °C; -22.9°C

Introduction

Physical and Chemical Properties

Hexylamine possesses a unique set of physical and chemical properties that determine its behavior in various applications. Understanding these properties is essential for properly handling and utilizing this compound in research and industrial settings.

Physical Properties

Hexylamine appears as a clear colorless to slightly yellow liquid at room temperature, with a distinctive ammoniacal, musty, and fishy odor that can be detected at relatively low concentrations. The compound has a relatively low melting point and moderate boiling point, contributing to its liquid state under normal conditions.

Table 2.1: Physical Properties of Hexylamine

Property	Value
Physical Form	Liquid
Color	Clear colorless to slightly yellow
Odor	Ammoniacal, musty, fishy
Molecular Weight	101.19 g/mol
Melting Point	−23 °C
Boiling Point	131-132 °C
Density	0.766 g/mL at 25 °C
Vapor Pressure	10.6 hPa (20 °C)
Refractive Index	Not specified in sources
Flash Point	27 °C
Explosive Limit	2.1-9.3% (V)
Autoignition Temperature	270 °C
Water Solubility	14 g/L at 20 °C
LogP	2.06-2.31 at 25 °C

Chemical Properties

As a primary amine, hexylamine exhibits basic properties with a pH of 11.6 (10 g/L in water at 20°C). The compound has a pKa value of 10.56 at 25°C, indicating its moderate base strength. This basicity allows hexylamine to react with acids to form corresponding ammonium salts.

The compound contains a reactive amino group (-NH₂) that can participate in numerous chemical reactions, including:

• Nucleophilic substitution reactions

• Acylation to form amides

• Alkylation to form secondary and tertiary amines

• Schiff base formation with aldehydes and ketones

• Reaction with isocyanates to form ureas

Hexylamine is stable under normal conditions but is incompatible with several classes of compounds. It should be kept away from acids, acid anhydrides, acid chlorides, carbon dioxide, and strong oxidizing agents due to potential reactivity.

Synthesis and Production Methods

The industrial production of hexylamine typically involves several established methodologies, although the search results don't provide specific details about its commercial synthesis. Based on general chemical knowledge and information about similar amines, we can outline potential synthetic routes.

Reduction of Nitriles

One common method for producing primary amines like hexylamine is the catalytic hydrogenation of the corresponding nitrile (hexanenitrile). This process typically employs hydrogen gas and a metal catalyst such as nickel, platinum, or Raney nickel under moderate temperature and pressure conditions.

Ammonolysis of Alkyl Halides

Hexylamine can also be synthesized through the ammonolysis of 1-bromohexane or 1-chlorohexane. This reaction involves treating the alkyl halide with excess ammonia, often under pressure and elevated temperatures.

Applications and Uses

Hexylamine finds applications across multiple industries due to its reactive amino group and aliphatic chain. While the search results don't provide extensive information on specific applications, based on its properties, hexylamine is likely used in:

Laboratory Applications

Hexylamine serves as a reagent and standard for analytical chemical laboratory use, as indicated in the safety data sheets. It is utilized in various organic synthesis reactions, particularly those requiring a primary amine functionality.

Industrial Applications

The compound likely serves as an intermediate in the production of:

• Corrosion inhibitors

• Surfactants and cleaning agents

• Water treatment chemicals

• Textile chemicals

• Rubber processing additives

Hazard Type	Classification	GHS Pictogram
Physical Hazard	Flammable Liquid (Category 3)	GHS02 (Flame)
Health Hazard	Acute Toxicity, Oral (Category 3/4)	GHS06 (Skull and crossbones)
Health Hazard	Acute Toxicity, Dermal (Category 3)	GHS06 (Skull and crossbones)
Health Hazard	Skin Corrosion (Category 1A)	GHS05 (Corrosion)
Health Hazard	Serious Eye Damage (Category 1)	GHS05 (Corrosion)
Environmental Hazard	Chronic Aquatic Toxicity (Category 2)	GHS09 (Environment)

Hazard Statements

The compound carries several hazard statements that summarize its dangerous properties:

• H226: Flammable liquid and vapor

• H301+H311: Toxic if swallowed or in contact with skin

• H314: Causes severe skin burns and eye damage

• H411: Toxic to aquatic life with long-lasting effects

Precautionary Measures

When working with hexylamine, the following precautionary measures should be observed:

• P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources

• P273: Avoid release to the environment

• P280: Wear protective gloves, protective clothing, eye protection, and face protection

• P301+P310+P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse mouth

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing

Regulatory Information

Hexylamine is subject to various regulatory controls due to its hazardous properties.

International Regulations

While the search results don't provide comprehensive information on international regulations, they do indicate:

• The compound is listed in the TSCA (Toxic Substances Control Act) inventory in the United States

• It has a WGK Germany classification of 1, indicating some hazard to waters

• It is regulated under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS)